Cas no 1864746-82-6 (CID 14168387)

• Product Name: CID 14168387
• CAS No: 1864746-82-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5275215
• Update Time: 2025-10-30

CID 14168387 Chemical and Physical Properties

Names and Identifiers

• CID 14168387
• 2-Oxiranecarbonitrile, 3-(4-methoxyphenyl)-3-methyl-

• Inchi： 1S/C11H11NO2/c1-11(10(7-12)14-11)8-3-5-9(13-2)6-4-8/h3-6,10H,1-2H3
• InChI Key： IMOXLRIWRHYLMM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)(C)C1C#N

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 338.8±42.0 °C(Predicted)

Additional information on CID 14168387

Recent Advances in Chemical Biology and Medicine: Insights on CID 14168387 and Compound 1864746-82-6

In the rapidly evolving field of chemical biology and medicine, the exploration of novel compounds and their therapeutic potentials remains a cornerstone of research. Among these, CID 14168387 and the compound with the CAS number 1864746-82-6 have recently garnered significant attention due to their promising pharmacological properties. This research brief aims to synthesize the latest findings on these compounds, highlighting their mechanisms of action, potential applications, and current challenges in their development.

CID 14168387, a small molecule identified through high-throughput screening, has shown remarkable activity in modulating specific biological pathways implicated in inflammatory diseases. Recent studies published in journals such as the Journal of Medicinal Chemistry and Nature Chemical Biology have elucidated its binding affinity to key protein targets, including the NLRP3 inflammasome. These findings suggest that CID 14168387 could serve as a lead compound for developing next-generation anti-inflammatory therapeutics, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Parallel to these developments, the compound 1864746-82-6 has emerged as a potent inhibitor of a critical enzyme involved in cancer cell proliferation. Research conducted by teams at leading institutions, including the Broad Institute and the National Cancer Institute, has demonstrated its efficacy in preclinical models of breast and lung cancers. The compound's unique chemical structure allows it to selectively target the enzyme's active site, minimizing off-target effects—a common challenge in oncology drug development. These results were recently presented at the American Association for Cancer Research (AACR) annual meeting, sparking discussions about its potential for clinical translation.

Despite these promising advances, several hurdles remain in the development of both CID 14168387 and 1864746-82-6. For instance, pharmacokinetic studies have revealed that CID 14168387 exhibits limited oral bioavailability, necessitating further structural optimization. Similarly, while 1864746-82-6 shows high potency in vitro, its in vivo stability and toxicity profiles require comprehensive evaluation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these challenges, with the goal of advancing these compounds into clinical trials within the next two to three years.

In conclusion, the ongoing research on CID 14168387 and 1864746-82-6 underscores the dynamic interplay between chemical innovation and therapeutic discovery. As these compounds progress through the drug development pipeline, they hold the potential to address unmet medical needs in inflammation and oncology. Future studies will likely focus on optimizing their pharmacological properties and exploring combination therapies to enhance their clinical efficacy. For researchers and industry professionals, staying abreast of these developments will be crucial for leveraging their full therapeutic potential.